Cas no 1803741-01-6 (2-Fluoro-7-methoxybenzo[d]oxazole)

• Product Name: 2-Fluoro-7-methoxybenzo[d]oxazole
• CAS No: 1803741-01-6
• MF: C₈H₆FNO₂
• MW: 167.137145519257
• CID: 4819740
• Update Time: 2025-06-29

2-Fluoro-7-methoxybenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-7-methoxybenzo[d]oxazole

• Inchi： 1S/C8H6FNO2/c1-11-6-4-2-3-5-7(6)12-8(9)10-5/h2-4H,1H3
• InChI Key： JCGHVYZXKWKHDZ-UHFFFAOYSA-N
• SMILES： FC1=NC2C=CC=C(C=2O1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 2.2
• Topological Polar Surface Area: 35.3

Additional information on 2-Fluoro-7-methoxybenzo[d]oxazole

Introduction to 2-Fluoro-7-methoxybenzo[d]oxazole (CAS No. 1803741-01-6)

2-Fluoro-7-methoxybenzo[d]oxazole, identified by its Chemical Abstracts Service (CAS) number 1803741-01-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzo[d]oxazole class, a scaffold that is widely recognized for its pharmacological potential due to its structural features, which include a fused benzene ring and an oxygen-containing heterocycle. The presence of both a fluoro substituent at the 2-position and a methoxy group at the 7-position introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The fluoro atom, known for its ability to modulate metabolic stability, bioavailability, and binding affinity, plays a crucial role in the pharmacokinetic profile of 2-Fluoro-7-methoxybenzo[d]oxazole. Similarly, the methoxy group contributes to the compound's hydrophobicity and can influence its interactions with biological targets. These structural elements make it an attractive molecule for designing novel therapeutic agents targeting various diseases, particularly those involving protein-protein interactions or enzyme inhibition.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for kinases and other enzymes implicated in cancer progression. Benzo[d]oxazole derivatives have shown promise in this regard due to their ability to mimic natural substrates and interfere with enzymatic activity. The specific substitution pattern of 2-Fluoro-7-methoxybenzo[d]oxazole may enhance its binding affinity to certain kinases, making it a potential lead compound for further optimization.

One of the most compelling aspects of 2-Fluoro-7-methoxybenzo[d]oxazole is its versatility in chemical modification. The benzo[d]oxazole core can be further functionalized to introduce additional pharmacophores or to improve solubility and cell permeability. This flexibility allows medicinal chemists to explore multiple avenues for drug development, from modifying electronic properties to altering physicochemical characteristics. Recent studies have demonstrated that such modifications can significantly enhance the potency and selectivity of kinase inhibitors, which is critical for minimizing off-target effects.

The synthesis of 2-Fluoro-7-methoxybenzo[d]oxazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluoro group often necessitates specialized synthetic methodologies, such as halogen exchange reactions or metal-catalyzed cross-coupling processes. Similarly, the attachment of the methoxy group typically involves nucleophilic aromatic substitution or direct methylation strategies. Advances in synthetic chemistry have made it possible to produce complex heterocyclic compounds like this one with increasing efficiency and scalability.

From a biological perspective, 2-Fluoro-7-methoxybenzo[d]oxazole has been investigated for its potential role in modulating inflammatory pathways and cellular signaling cascades. In particular, its interaction with transcription factors and nuclear receptors has been explored as a means of developing treatments for metabolic disorders and autoimmune diseases. Preliminary in vitro studies suggest that this compound may exhibit anti-inflammatory properties by inhibiting the activity of key pro-inflammatory cytokines.

The pharmacological evaluation of 2-Fluoro-7-methoxybenzo[d]oxazole has also extended to its effects on central nervous system (CNS) disorders. Benzo[d]oxazole derivatives are known to interact with various neurotransmitter systems, including serotonin and dopamine pathways. The presence of both electronegative substituents may enhance penetration across the blood-brain barrier, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Current research is focused on identifying optimal dosing regimens and exploring potential synergies with other therapeutic agents.

In conclusion, 2-Fluoro-7-methoxybenzo[d]oxazole (CAS No. 1803741-01-6) represents a fascinating compound with significant therapeutic potential across multiple disease areas. Its unique structural features, combined with recent advancements in synthetic methodologies and biological understanding, position it as a valuable asset in the pharmaceutical pipeline. As research continues to uncover new applications for this molecule, it is likely that further derivatives will be developed to enhance their efficacy and safety profiles.